Cas no 446254-82-6 (BENZENE, 1,2,3-TRIBROMO-5-(2,3-DIBROMOPHENOXY)-)

BENZENE, 1,2,3-TRIBROMO-5-(2,3-DIBROMOPHENOXY)- structure
446254-82-6 structure
Product Name:BENZENE, 1,2,3-TRIBROMO-5-(2,3-DIBROMOPHENOXY)-
CAS No:446254-82-6
MF:C12H5Br5O
MW:564.687499761581
CID:3365527
PubChem ID:86208552
Update Time:2025-04-21

BENZENE, 1,2,3-TRIBROMO-5-(2,3-DIBROMOPHENOXY)- Chemical and Physical Properties

Names and Identifiers

    • BENZENE, 1,2,3-TRIBROMO-5-(2,3-DIBROMOPHENOXY)-
    • DTXSID00879930
    • UNII-41I0DF60QB
    • BDE-122
    • Q27258434
    • PBDE 122
    • 2,3,3',4',5'-pentabromodiphenyl ether
    • 41I0DF60QB
    • 446254-82-6
    • Inchi: 1S/C12H5Br5O/c13-7-2-1-3-10(12(7)17)18-6-4-8(14)11(16)9(15)5-6/h1-5H
    • InChI Key: CDNHGSPFIUITTN-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC(OC2=CC=CC(Br)=C2Br)=CC(Br)=C1Br

Computed Properties

  • Exact Mass: 563.62163Da
  • Monoisotopic Mass: 559.62573Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 9.2Ų

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